2-[(Methylsulfanyl)methyl]-4-nitroaniline

• CAS RN: 34774-93-1
• Molecular Formula: C8H10N2O2S
• Molecular Weight: 198.24 g/mol
• IUPAC Name: 2-(methylsulfanylmethyl)-4-nitroaniline
• InChI: InChI=1S/C8H10N2O2S/c1-13-5-6-4-7(10(11)12)2-3-8(6)9/h2-4H,5,9H2,1H3
• InChI Key: HCRSXTSGSLECNB-UHFFFAOYSA-N
• Canonical SMILES: CSCC1=C(C=CC(=C1)[N+](=O)[O-])N

Description

2-[(Methylsulfanyl)methyl]-4-nitroaniline is a useful research compound. Its molecular formula is C8H10N2O2S and its molecular weight is 198.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The starting material is prepared as follows: The solution of 23.4 g of t-butylhypochlorite in 20 ml of methylene chloride is added to that of 30.0 g of 4-nitroaniline and 27.0 g of dimethyl thioether in 650 ml of acetonitrile and 200 ml of methylene chloride while stirring at -40° under nitrogen. After 4 hours the temperature is raised to -20° and maintained there for three hours. After the addition of 30 g of sodium methoxide in 100 ml of methanol the mixture is refluxed for 15 hours, cooled, filtered and evaporated. The residue is dissolved in diethyl ether and filtered through a silica gel column to remove any unreacted 4-nitroaniline as its benzenesulfonate following addition of 17.4 g of benzenesulfonic acid. The filtrate is evaporated and the residue recrystallized from ethanol, to yield the 4 -nitro-2-methylmercaptomethylaniline melting at 72°-77°.